Cas no 1373215-22-5 ((3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol)

• Product Name: (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol
• CAS No: 1373215-22-5
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 2363056
• Update Time: 2025-06-07

(3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-ol, 4-amino-6-bromo-3,4-dihydro-, (3R,4S)-
• (3R,4S)-4-amino-6-bromo-chroman-3-ol
• (3R,4S)-4-Amino-6-bromochroman-3-ol
• FQCDYFSNALFGQO-CBAPKCEASA-N
• (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol

• Inchi： 1S/C9H10BrNO2/c10-5-1-2-8-6(3-5)9(11)7(12)4-13-8/h1-3,7,9,12H,4,11H2/t7-,9-/m0/s1
• InChI Key： FQCDYFSNALFGQO-CBAPKCEASA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@H]([C@H](CO2)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol

Introduction to (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol (CAS No: 1373215-22-5)

The compound (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol (CAS No: 1373215-22-5) is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The CAS number 1373215-22-5 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The molecular structure of (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3-ol features a benzopyran skeleton with stereochemically defined centers at positions 3 and 4. The presence of an amino group (-NH₂) at position 4 and a bromine atom at position 6 introduces unique electronic and steric properties to the molecule. These functional groups play a critical role in determining the compound's reactivity, solubility, and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including multi-component reactions and stereoselective methodologies. Researchers have explored the use of (3R,4S)-4-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-3ol as a key intermediate in the construction of bioactive molecules. Its stereochemistry has been shown to significantly influence its pharmacokinetic properties, making it a valuable tool in drug discovery programs targeting specific therapeutic areas.

In the context of medicinal chemistry, (3R,4S)-4-amino compounds have gained attention due to their potential as kinase inhibitors or modulators of other enzyme targets. The bromine substituent at position 6 enhances the molecule's lipophilicity, which is often desirable for improving membrane permeability and bioavailability. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain protein kinases involved in oncogenic signaling pathways.

The dihydrobenzopyran moiety in (3R,4S)-4-amino compounds contributes to their stability under physiological conditions while maintaining reactivity towards nucleophilic or electrophilic attack. This balance between stability and reactivity makes them suitable candidates for further functionalization or conjugation with other bioactive entities.

From a materials science perspective, benzopyrans with amino substituents have been investigated for their potential applications in optoelectronic devices due to their absorption properties in the visible spectrum. The stereochemistry at positions 3 and 4 influences the optical properties of these compounds, offering opportunities for tuning their performance in light-harvesting applications.

In conclusion, (3R,4S)-4-amino compounds, particularly (3R,4S)-4-amino_6_bromo_..._ol (CAS No: 1...) represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis optimization and biological relevance, positioning them as key players in future advancements in chemistry and medicine.